Cas no 611-09-6 (5-Nitroisatin)

• Product Name: 5-Nitroisatin
• CAS No: 611-09-6
• MF: C₈H₄N₂O₄
• MW: 192.128361701965
• MDL: MFCD00005720
• CID: 38842
• PubChem ID: 4669250
• Update Time: 2025-05-26

5-Nitroisatin Chemical and Physical Properties

Names and Identifiers

• 5-Nitroindoline-2,3-dione
• Nitroisatin
• 2,3-dihydro-5-nitroindole-2,3-dione
• 5-Nitroisatin
• 5-Nitro-1H-indole-2,3-dione
• 5-Nitroindole-2,3-dione
• 1H-Indole-2,3-dione,5-nitro
• 5-nitro-1H-indol-2,3-dione
• 5-nitro-2,3-dihydro-1H-indole-2,3-dione
• 5-nitroindole-2,3(1H)-dione
• INDOLE-2,3-DIONE,5-NITRO
• Isatin,5-nitro
• N-Nitroisatin
• 5-Nitrosotin
• NSC 525798
• 5-Nitro-2,3-indolinedione
• 1H-Indole-2,3-dione, 5-nitro-
• INDOLE-2,3-DIONE, 5-NITRO-
• Isatin, 5-nitro-
• UNMYHYODJHKLOC-UHFFFAOYSA-N
• J4J633881Z
• 5-Nitro isatin
• Isatin, 5-nitro- (6CI)
• 5-nitroisatine
• Isatin analog 3
• NSC525798
• PubCh
• AC-5034
• N0572
• UNMYHYODJHKLOC-UHFFFAOYSA-
• AKOS000200257
• EN300-17341
• SCHEMBL455170
• FT-0620711
• BDBM22817
• InChI=1/C8H4N2O4/c11-7-5-3-4(10(13)14)1-2-6(5)9-8(7)12/h1-3H,(H,9,11,12)
• NS00034572
• CCG-207875
• PD119678
• A833047
• AS-15628
• SY039358
• Z56922091
• Tox21_202937
• Q27281191
• 1H-Indole-2, 5-nitro-
• BRN 0180223
• CHEMBL118305
• BDBM10299
• CHEBI:149791
• 5-Nitroisatin, 97%
• UNII-J4J633881Z
• CCRIS 4031
• DTXCID3029287
• DTXSID8049331
• EINECS 210-252-5
• W-105194
• Indole-2, 5-nitro-
• 611-09-6
• NITROISATIN, 5-
• CAS-611-09-6
• 5-21-10-00267 (Beilstein Handbook Reference)
• NSC-525798
• MFCD00005720
• 5-nitroindoline-2,3-dione;5-Nitroisatin
• O11481
• NCGC00260483-01
• CS-W007582
• Isatin-based compound, 37
• STK098524
• DB-368782
• BBL015500
• ALBB-002904
• DB-053794
• Isatin, 5-nitro-(6CI)
• 210-252-5
• 1H-Indole-2,3-dione, 5-nitro-(9CI)

• MDL： MFCD00005720
• Inchi： 1S/C8H4N2O4/c11-7-5-3-4(10(13)14)1-2-6(5)9-8(7)12/h1-3H,(H,9,11,12)
• InChI Key： UNMYHYODJHKLOC-UHFFFAOYSA-N
• SMILES： O=C1C(NC2C=CC(=CC=21)[N+](=O)[O-])=O
• BRN： 0180223

Computed Properties

• Exact Mass: 192.01700
• Monoisotopic Mass: 192.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.5
• Topological Polar Surface Area: 92

Experimental Properties

• Color/Form: No data available
• Density: 1.5513 (rough estimate)
• Melting Point: 251 °C (dec.) (lit.)
• Boiling Point: 244.2±35.0°C at 760 mmHg
• Flash Point: No data available
• Refractive Index: 1.4900 (estimate)
• PSA: 91.99000
• LogP: 1.39080

5-Nitroisatin Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 20/21/22-40
• Safety Instruction： S7-S22-S36/37/39-S45-S36/37
• RTECS：NL7970000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R22; R68
• Safety Term：S36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 5-Nitroisatin

5-Nitroisatin: A Comprehensive Overview

The compound with CAS No 611-09-6, commonly referred to as 5-Nitroisatin, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique properties and potential applications in various scientific domains. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the research of 5-Nitroisatin, while also exploring its potential uses in different industries.

5-Nitroisatin is an aromatic heterocyclic compound that belongs to the isatin family. Its structure consists of a benzene ring fused with a pyrrole ring, with a nitro group (-NO₂) attached at the fifth position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications. The nitro group is known for its strong electron-withdrawing effect, which can significantly influence the reactivity of the compound in various chemical reactions.

Recent studies have highlighted the importance of 5-Nitroisatin in medicinal chemistry. Researchers have explored its potential as a building block for designing bioactive molecules. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 5-Nitroisatin exhibit promising anti-inflammatory and antioxidant activities. These findings suggest that 5-Nitroisatin could serve as a lead compound for developing novel therapeutic agents.

The synthesis of 5-Nitroisatin involves several steps, with the most common approach being the nitration of isatin. Isatin itself is synthesized via cyclization reactions involving amino acids or other suitable precursors. The nitration step typically employs mixed acid systems (such as concentrated sulfuric acid and nitric acid) under controlled conditions to ensure selective substitution at the fifth position of the isatin ring. This method ensures high yield and purity of 5-Nitroisatin, making it suitable for large-scale production.

In addition to its role in drug discovery, 5-Nitroisatin has found applications in materials science. Recent research has focused on its use as a precursor for synthesizing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties, including high surface area, porosity, and selectivity, which make them ideal candidates for gas storage, catalysis, and sensing applications.

The electronic properties of 5-Nitroisatin have also been studied extensively. Computational studies using density functional theory (DFT) have revealed that the nitro group significantly alters the electronic distribution within the molecule. This makes 5-Nitroisatin a potential candidate for use in organic electronics, where controlling electronic properties is crucial for device performance.

From an environmental perspective, researchers have investigated the biodegradation and toxicity profiles of 5-Nitroisatin. Initial studies indicate that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is needed to fully understand its environmental impact and develop strategies for safe handling and disposal.

In conclusion, 5-Nitroisatin (CAS No 611-09-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in medicinal chemistry, materials science, and organic electronics. As research continues to uncover new insights into its properties and potential uses, 5-Nitroisatin is poised to play an increasingly important role in both academic and industrial settings.